molecular formula C12H10O4 B8326389 methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate

methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate

Cat. No.: B8326389
M. Wt: 218.20 g/mol
InChI Key: UWRHPCFSSRFECC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10O4

Molecular Weight

218.20 g/mol

IUPAC Name

methyl 3-methyl-1-oxoisochromene-7-carboxylate

InChI

InChI=1S/C12H10O4/c1-7-5-8-3-4-9(11(13)15-2)6-10(8)12(14)16-7/h3-6H,1-2H3

InChI Key

UWRHPCFSSRFECC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C(C=C2)C(=O)OC)C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Concentrated sulfuric acid (3 mL) was added to a mixture of sodium 3-methyl-1-oxo-1H-isochromene-7-carboxylate (1.69 g) and methanol (50 mL), and heated under stirring in an oil bath at 60° C. for 2 days. The reaction mixture was returned to room temperature, diluted with water, and extracted with ethyl acetate. The organic layer was washed with water, dried, and concentrated under reduced pressure to obtain methyl 3-methyl-1-oxo-1H-isochromene-7-carboxylate (1.0 g).
Quantity
3 mL
Type
reactant
Reaction Step One
Name
sodium 3-methyl-1-oxo-1H-isochromene-7-carboxylate
Quantity
1.69 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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